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Compound of Interest

Compound Name: 1,3,5-Triazinane

Cat. No.: B094176

An In-depth Technical Guide to the Physical Characteristics of 1,3,5-Trimethylhexahydro-1,3,5-
triazine

Introduction

1,3,5-Trimethylhexahydro-1,3,5-triazine, also known as 1,3,5-trimethyl-1,3,5-triazinane, is a
cyclic organic compound with the chemical formula CeH1sNs.[1][2][3] It belongs to the family of
hexahydro-1,3,5-triazines, which are typically synthesized through the condensation reaction of
an amine and formaldehyde.[4][5] This compound is a colorless liquid at room temperature and
is soluble in many organic solvents.[2][5] Its nitrogen-rich structure makes it a versatile building
block in organic synthesis and an important intermediate in the production of various industrial
and pharmaceutical products.[1][2][4] This guide provides a detailed overview of its physical
characteristics, supported by experimental methodologies and data, for researchers, scientists,
and professionals in drug development.

Physical and Chemical Properties

The physical properties of 1,3,5-trimethylhexahydro-1,3,5-triazine are well-documented,
providing a basis for its application and handling. These properties are summarized in the table
below.
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Property

Value

Molecular Formula

CeH1sN3[1][2][3]

Molecular Weight 129.20 - 129.21 g/mol [1][2][3][6]1[7]
Appearance Colorless to almost colorless clear liquid[2]
Density 0.91 - 0.919 g/mL at 25 °C[1][3][8]

Melting Point -27 °C[1][3][5][8]

Boiling Point 162 - 163.5 °C[1][3][8]

Flash Point 49 °C - 51 °C (closed cup)[1][3]

Solubility in Water

350 g/L at 25 °C[1]

Refractive Index

1.461 - 1.463 at 20 °C[1][2][8]

CAS Number

108-74-7[1][3][6][7]

Synthesis Pathway

The synthesis of 1,3,5-trimethylhexahydro-1,3,5-triazine is a classic example of a

cyclocondensation reaction. It is typically formed from the reaction of methylamine and

formaldehyde.[4][5] This process is fundamental to understanding the compound's formation

and potential impurities.
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Caption: Synthesis of 1,3,5-trimethylhexahydro-1,3,5-triazine.

Experimental Protocols

The determination of the physical characteristics of 1,3,5-trimethylhexahydro-1,3,5-triazine
follows standard laboratory procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point is determined using distillation as per standard organic chemistry laboratory
techniques.
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Set up distillation apparatus
(round-bottom flask, condenser, thermometer)

:

Add sample and boiling chips
to the flask

:

Gently heat the flask

:

Observe for steady condensation
and temperature reading

:

Record the stable temperature
as the boiling point

Click to download full resolution via product page

Caption: Workflow for determining the boiling point.

Methodology:

o Asample of 1,3,5-trimethylhexahydro-1,3,5-triazine is placed in a distillation flask with boiling
chips to ensure smooth boiling.
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o The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned
just below the side arm of the distillation head.

e The apparatus is heated, and the temperature is monitored.

e The boiling point is recorded as the temperature at which the liquid and vapor are in
equilibrium, indicated by a stable temperature reading on the thermometer during distillation.

Determination of Density

The density is typically measured using a pycnometer or a digital density meter.

Methodology using a Pycnhometer:

The empty pycnometer is weighed.

e ltis then filled with the sample liquid, ensuring no air bubbles are present, and weighed
again.

e The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.qg., distilled water) and weighed.

o The density of the sample is calculated using the formula: Density_sample = (Mass_sample /
Mass_reference) * Density_reference

Determination of Refractive Index

The refractive index is measured using a refractometer, which measures the extent to which
light is bent when it passes through the substance.

Methodology:
o The refractometer is calibrated using a standard substance with a known refractive index.

o Afew drops of the 1,3,5-trimethylhexahydro-1,3,5-triazine sample are placed on the prism of
the refractometer.

e The prism is closed, and the light source is adjusted.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The user looks through the eyepiece and adjusts the controls until the dividing line between
the light and dark fields is sharp and centered.

e The refractive index is read from the scale. The temperature is also recorded as the
refractive index is temperature-dependent.

Safety and Handling

1,3,5-Trimethylhexahydro-1,3,5-triazine is a flammable liquid and vapor.[3][9] It is harmful if
swallowed and causes severe skin burns and eye damage.[9] It may also cause an allergic
skin reaction and damage to organs through prolonged or repeated exposure.[9] Therefore,
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,
should be worn when handling this chemical.[9][10] It should be stored in a cool, dry, and well-
ventilated area away from sources of ignition.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical characteristics of 1,3,5-trimethylhexahydro-
1,3,5-triazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094176#physical-characteristics-of-1-3-5-
trimethylhexahydro-1-3-5-triazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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